Cas no 2248356-96-7 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-chloro-2-(trifluoromethyl)benzoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-chloro-2-(trifluoromethyl)benzoate
• CAS No: 2248356-96-7
• MF: C₁₆H₇ClF₃NO₄
• MW: 369.679293870926
• CID: 5914172
• PubChem ID: 165979824
• Update Time: 2025-05-23

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-chloro-2-(trifluoromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• EN300-6518581
• 2248356-96-7
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-chloro-2-(trifluoromethyl)benzoate

• Inchi： 1S/C16H7ClF3NO4/c17-11-7-3-6-10(12(11)16(18,19)20)15(24)25-21-13(22)8-4-1-2-5-9(8)14(21)23/h1-7H
• InChI Key： XKNDZFSRZCSFDJ-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(C(=O)ON2C(C3C=CC=CC=3C2=O)=O)=C1C(F)(F)F

Computed Properties

• Exact Mass: 369.0015699g/mol
• Monoisotopic Mass: 369.0015699g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 558
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 63.7Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-chloro-2-(trifluoromethyl)benzoate

Research Briefing on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-chloro-2-(trifluoromethyl)benzoate (CAS: 2248356-96-7)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of small molecule compounds, particularly those with unique structural motifs and functional groups. Among these, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-chloro-2-(trifluoromethyl)benzoate (CAS: 2248356-96-7) has emerged as a compound of interest due to its potential applications in drug discovery and development. This research briefing aims to provide an overview of the latest findings related to this compound, including its synthesis, biological activity, and therapeutic potential.

The compound, characterized by its isoindolinone core and trifluoromethyl-substituted benzoate moiety, has been investigated for its role as a versatile intermediate in the synthesis of pharmacologically active molecules. Recent studies have demonstrated its utility in the development of protease inhibitors and modulators of protein-protein interactions, which are critical targets in oncology and inflammatory diseases. The presence of the trifluoromethyl group enhances the compound's metabolic stability and binding affinity, making it a valuable scaffold for medicinal chemistry applications.

In a recent study published in the Journal of Medicinal Chemistry, researchers explored the synthetic pathways for 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-chloro-2-(trifluoromethyl)benzoate, optimizing reaction conditions to achieve high yields and purity. The study also investigated the compound's reactivity under various conditions, providing insights into its potential for further derivatization. These findings are particularly relevant for the design of novel drug candidates with improved pharmacokinetic properties.

Another significant development involves the evaluation of the compound's biological activity. Preliminary in vitro assays have shown that 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-chloro-2-(trifluoromethyl)benzoate exhibits inhibitory effects on specific enzymes involved in cancer cell proliferation. For instance, the compound demonstrated potent activity against histone deacetylases (HDACs), a class of enzymes implicated in epigenetic regulation and cancer progression. These results suggest its potential as a lead compound for the development of HDAC inhibitors, which are currently being explored as therapeutic agents for various malignancies.

Furthermore, computational modeling studies have provided additional insights into the compound's mechanism of action. Molecular docking simulations revealed that the trifluoromethyl group plays a crucial role in stabilizing interactions with the active site of target enzymes, thereby enhancing inhibitory potency. These findings underscore the importance of structural optimization in the design of effective enzyme inhibitors.

Despite these promising results, challenges remain in the clinical translation of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-chloro-2-(trifluoromethyl)benzoate. Issues such as solubility, bioavailability, and potential off-target effects need to be addressed through further preclinical studies. Ongoing research is focused on modifying the compound's structure to improve its drug-like properties while retaining its biological activity.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-chloro-2-(trifluoromethyl)benzoate represents a promising candidate for drug discovery, with demonstrated potential in enzyme inhibition and cancer therapy. Continued research efforts are expected to elucidate its full therapeutic potential and pave the way for its application in clinical settings. This briefing highlights the importance of interdisciplinary collaboration in advancing our understanding of such compounds and their role in modern medicine.